Cas no 26787-78-0 (Amoxicillin)

Amoxicillin is a broad-spectrum semi-synthetic beta-lactam antibiotic possessing potent bactericidal activity against a wide range of Gram-positive and Gram-negative bacteria. Its efficacy is enhanced by moderate stability to beta-lactamase enzymes, allowing for effective treatment of various infections including respiratory tract, urinary tract, and skin infections.
Amoxicillin structure
Amoxicillin structure
Product Name:Amoxicillin
CAS No:26787-78-0
Molecular Formula:C16H19N3O5S
Molecular Weight:365.40416264534
MDL:MFCD00056860
CID:53010
PubChem ID:33613

Amoxicillin Properties

Names and Identifiers

    • D-(-)-alpha-amino-p-hydroxybenzyl penicillin trihydrate
    • [2S-[2alpha,5alpha,6beta(S*)]]-6-[[2-amino-2-(4-hydroxyphenyl) acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • p-Hydroxyampicillin
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-(2-amino-2-(p-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo, D-
    • (-)-6-[2-amino-2-(p-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • 6-(p-Hydroxy-alpha-aminophenylacetamido) pencillanic acid
    • 6-(p-hydroxy-alpha-aminophenylacetamido)penicillanic acid
    • 6-(D-(-)-p-Hydroxy-alpha-aminobenzyl)penicillin
    • 6-[D(-)-alpha-amino-p-hydroxyphenylacetamido]penicillanic acid
    • alpha-amino-p-hydroxybenzyl penicillin
    • Alphacin
    • Agram (Trihydrate)
    • Almodan
    • Amocilline
    • Amoclen
    • Amodex (Trihydrate)
    • Amolin
    • Amopen
    • Amopenixin
    • Alphamox
    • Amoxi
    • Amoxidin (Trihydrate)
    • Amoxibiotic (Trihydrate)
    • Amoxicilline
    • Amoxicillin trihydrate
    • Amoxidal (Trihydrate)
    • Amoxil
    • Amoxil (Trihydrate)
    • Amoxillat (Trihydrate)
    • Amoxipen
    • Amoxi-Wolff (Trihydrate)
    • Amoxycillin
    • Amoxypen (Trihydrate)
    • AMPC
    • Anemolin
    • Aspenil
    • Augmentin
    • Betamox
    • Bristamox
    • Cabermox
    • Cemoxin
    • Cilamox
    • Clamoxyl
    • Clamoxyl (Trihydrate)
    • Cuxacillin
    • Delacillin
    • Efpenix
    • Fisamox
    • Grinsil
    • Histocillin
    • Ibiamox
    • Imacillin
    • Larotid
    • Moxacin
    • Optium
    • Ospamox
    • Piramox
    • Polymox
    • Sawacillin
    • Sawacillin (Trihydrate)
    • Simoxil
    • Sumox
    • Trimox
    • Trimox (Trihydrate)
    • Utimox
    • Wymox (Trihydrate)
    • Amoxycillin Trihydrate
    • Amoxicillin
    • AMOXICILLIN CRYSTALLINE
    • (2S,5R,6R)-6-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • blp1410
    • clavulanate
    • (2S,5R,6R)-6-(2-Amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • 阿莫西林原药粉生产厂家行情价格
    • Amoxicillin anhydrous
    • Moxal
    • D-Amoxicillin
    • Amoxicillinum
    • Amoxicilina
    • Flemoxin
    • Amoxiden
    • Amoxivet
    • Vetramox
    • Unicillin
    • Amoxi-Mast
    • Sawamox PM
    • Metifarma capsules
    • Metafarma capsules
    • Robamox
    • Hiconcil
    • DisperMox
    • Amoxicilline [INN-French]
    • Amoxicilina [INN-Spanish]
    • Amoxicillin t
    • .alpha.-Amino-p-hydroxybenzylpenicillin
    • 6-[2-Amino(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • 6-[D-(-)-2-Amino-2-(p-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • 6[D(-).alpha.-Amino-p-hydroxyphenylacetamido]penicillanic acid
    • 6-(p-Hydroxy-.alpha.-aminophenylacetamido)penicillanic acid
    • AKOS005715796
    • 6-[2-amino-2-(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • Amoxicillin (trihydrate)
    • Amoxycillin (trihydrate)
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3-dimethyl-7-oxo- [2S[2.alpha.,5.alpha.,6.beta.(S*)]]
    • D-(.alpha.-Amino-p-hydroxybenzyl)penicillin
    • 6-(2-amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid
    • WLN: T45 ANV ESTJ CMVYZR DQ& F1 F1 GVQ
    • Amoxicillin-13C2,15N(MixtureofDiastereomers)
    • NS00008883
    • EN300-296143
    • SCHEMBL226659
    • 6-[D-(-)-p-Hydroxy-.alpha.-aminobenzyl]penicillin
    • D-(-)-.alpha.-Amino-p-hydroxybenzylpenicillin
    • D-(-)-.alpha.-Amino-p-hydroxybenzyl penicillin
    • FT-0602856
    • HMS3372L05
    • DTXSID50860378
    • AC-15069
    • MDL: MFCD00056860
    • InChIKey: LSQZJLSUYDQPKJ-UHFFFAOYSA-N
    • Inchi: 1S/C16H19N3O5S/c1-16(2)11(15(23)24)19-13(22)10(14(19)25-16)18-12(21)9(17)7-3-5-8(20)6-4-7/h3-6,9-11,14,20H,17H2,1-2H3,(H,18,21)(H,23,24)
    • SMILES: S1C(C)(C)C(C(=O)O)N2C(C(C12)NC(C(C1C=CC(=CC=1)O)N)=O)=O

Computed Properties

  • Exact Mass: 365.104542g/mol
  • Surface Charge: 0
  • XLogP3: -2
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 365.104542g/mol
  • Monoisotopic Mass: 365.104542g/mol
  • Topological Polar Surface Area: 158Ų
  • Heavy Atom Count: 25
  • Complexity: 590
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Odor: Penicillin-type odor
  • Stability Shelf Life: Stable under recommended storage conditions.
  • Dissociation Constants: pKa1 = 3.2 (acid); pKa2 = 11.7 (primary amine) (est)
  • Taste: Bitter tasting
  • LogP: 1.05280
  • PSA: 158.26000
  • Merck: 13,582
  • Boiling Point: 743.2°C at 760 mmHg
  • Melting Point: No data available
  • Flash Point: 403.3±32.9 °C
  • Solubility: Do you have solubility information on this product that you would like to share
  • Color/Form: Powder
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • Density: 1.54

Amoxicillin Security Information

Amoxicillin Customs Data

  • HS CODE:2941109200
  • Customs Data:

    China Customs Code:

    2941109200

Amoxicillin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P006UEN-500mg
Amoxicillin
26787-78-0 98%
500mg
$91.00 2025-02-21
Aaron
AR006UMZ-1g
Amoxicillin
26787-78-0 98%
1g
$4.00 2025-01-23
abcr
AB439985-10 g
Amoxicillin, 95%; .
26787-78-0 95%
10g
€234.40 2023-07-18
ChemScence
CS-2612-10g
Amoxicillin
26787-78-0 >98.0%
10g
$114.0 2022-04-27
Crysdot LLC
CD31002459-100g
Amoxicillin
26787-78-0 95%
100g
$169 2024-07-18
Enamine
EN300-118704-0.1g
(2S,5R,6R)-6-[(2R)-2-amino-2-(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
26787-78-0
0.1g
$24.0 2023-04-26
eNovation Chemicals LLC
D783616-100g
Amoxicillin
26787-78-0 97%
100g
$200 2022-09-07
LKT Labs
A5057-5 g
Amoxicillin
26787-78-0 ≥98%
5g
$68.20 2023-07-11
MedChemExpress
HY-B0467A-10mM*1mLinDMSO
Amoxicillin
26787-78-0 ≥98.0%
10mM*1mLinDMSO
¥550 2022-05-18
S e l l e c k ZHONG GUO
S3015-50mg
Amoxicillin
26787-78-0 99.69%
50mg
¥790.89 2023-09-15

Amoxicillin Suppliers

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.
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(CAS:26787-78-0)
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WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
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Hubei Guangao Biotechnology Co.,Ltd.
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Hubei Xingcheng Biotechnology Co., Ltd
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Artis.bioche
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Hebei Mojin Biotechnology Co.,ltd
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(CAS:26787-78-0)
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Shanghai Macklin Biochemical Co., Ltd
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(CAS:26787-78-0)
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Hebei Ganmiao New material Technology Co., LTD
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